Methyl 4-{[(4-methoxyphenyl)methyl]amino}-3-nitrobenzoate

• IUPAC Name: methyl 4-[(4-methoxyphenyl)methylamino]-3-nitrobenzoate
• InChI: InChI=1S/C16H16N2O5/c1-22-13-6-3-11(4-7-13)10-17-14-8-5-12(16(19)23-2)9-15(14)18(20)21/h3-9,17H,10H2,1-2H3
• InChI Key: GRBYWWIRCKCEHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5
• DSSTOX Substance ID: DTXSID201196973
• Molecular Weight: 316.31 g/mol
• CAS RN: 234751-03-2

Description

“Methyl 4-{[(4-methoxyphenyl)methyl]amino}-3-nitrobenzoate” is a chemical compound with the linear formula C16H16N2O5. It is an important starting material for the synthesis of many compounds.

Synthesis Analysis

The compound can be synthesized via the Schiff bases reduction route. The reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4, tin, or iron have been used for the preparation of secondary amines. NaBH4 is a powerful reducing agent that has been used for the reduction of different functional groups.

Molecular Structure Analysis

The molecular structure of the compound consists of asymmetric units of C16H16N2O5. The molecular structures of the compounds are stabilized by secondary intermolecular interactions.

Chemical Reactions Analysis

The compound is an important starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate. The reduction process does not affect reducible substituents such as nitro and chloride.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 316.31 g/mol. Other physical and chemical properties such as density, boiling point, and melting point are not specified in the available resources.

Scientific Research Applications

Molecular Structure and Properties

Methyl 4-{[(4-methoxyphenyl)methyl]amino}-3-nitrobenzoate and its isomers exhibit distinct molecular structures that significantly influence their physical and chemical properties. Studies have shown that the compound and its isomers form specific hydrogen-bonded arrangements, contributing to their unique molecular and electronic structures. For instance, one isomeric form is known to link molecules into complex sheets through a combination of N-H...N, N-H...O, and C-H...O hydrogen bonds. Another form links molecules into chains of edge-fused rings via N-H...O and C-H...O hydrogen bonds, indicating a polarized molecular-electronic structure (Portilla et al., 2007). These structural characteristics are crucial for understanding the compound's reactivity and potential applications in materials science and pharmaceutical research.

Synthetic Applications and Materials Chemistry

The synthesis and characterization of compounds related to methyl 4-{[(4-methoxyphenyl)methyl]amino}-3-nitrobenzoate reveal their potential in the development of new materials and pharmaceutical intermediates. For example, derivatives of this compound have been synthesized and characterized, showcasing moderate antimicrobial activities against selected bacteria and fungi. This suggests their potential use in the development of new antimicrobial agents (Vinusha et al., 2015). Additionally, the study of molecular transformations, such as the synthesis of methyl 3-methyl-4-[(1-oxobuthyl) amino]-5-nitrobenzoate, offers insights into the synthesis of pharmaceutical intermediates, highlighting the compound's relevance in synthetic organic chemistry (Xiao, 2007).

Safety and Hazards

When handling the compound, it is advised to use personal protective equipment, avoid dust formation, and avoid breathing vapors, mist, or gas. It is also recommended to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation.

Future Directions

The compound is a valuable starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate. It forms the constituents of many pharmaceuticals such as antidepressants, psychedelic and opiate analgesics, and agrochemicals. Therefore, future research could focus on exploring its potential applications in these areas.

Synthesis routes and methods

Procedure details

DIEA (389.0 g, 3.02 mol) was added to a solution of methyl 4-fluoro-3-nitrobenzoate (200.0 g, 1.00 mol) in N,N-dimethylformamide (2 L) at room temperature. Then (4-methoxyphenyl)methanamine (275 g, 2.00 mol) was added dropwise. After 2 h, the reaction was diluted with water (5 L), the solids were collected by filtration to afford methyl 4-(4-methoxybenzylamino)-3-nitrobenzoate as a yellow solid (250 g, 78%).